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Compound of Interest

Compound Name: MPI-0441138

CAS No.: 827030-33-1

Cat. No.: B1662966

Get Quote

Application Notes and Protocols: MPI-0441138
For Research Use Only. Not for use in diagnostic procedures.

Introduction
MPI-0441138, also known as EP128265, is a potent small molecule inducer of apoptosis and

growth inhibition.[1] It has demonstrated significant anti-cancer activity in both in vitro and in

vivo models, with an EC50 value of 2 nM for both apoptosis induction and growth inhibition in

T47D and HCT116 cancer cell lines.[1] Notably, MPI-0441138 exhibits excellent blood-brain

barrier penetration, making it a promising candidate for the study and potential treatment of

brain malignancies.[1] These application notes provide detailed protocols for the solubilization

and use of MPI-0441138 in common experimental settings.

Chemical Properties and Solubility
A summary of the key chemical properties of MPI-0441138 is provided in the table below.
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Property Value

Formal Name
2-chloro-N-(4-methoxyphenyl)-N-methyl-4-

quinazolinamine

Synonyms EP128265

CAS Number 827030-33-1

Molecular Formula C₁₆H₁₄ClN₃O

Formula Weight 299.8 g/mol

Purity ≥98%

Formulation A crystalline solid

Storage -20°C

Stability ≥ 4 years

Proper solubilization is critical for accurate and reproducible experimental results. The solubility

of MPI-0441138 in various common laboratory solvents is detailed below.

Solvent Solubility

DMF 10 mg/mL

DMSO 10 mg/mL

DMSO:PBS (pH 7.2) (1:3) 0.25 mg/mL

Ethanol 5 mg/mL

Experimental Protocols
Preparation of Stock Solutions
For in vitro experiments, it is recommended to prepare a concentrated stock solution of MPI-
0441138 in a suitable solvent such as DMSO.

Materials:

Methodological & Application

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 2 / 8 Tech Support

https://www.benchchem.com/product/b1662966/docs?utm_src=pdf-body#mpi-0441138-solubility-and-preparation-for-experiments
https://www.benchchem.com/product/b1662966/docs?utm_src=pdf-body#mpi-0441138-solubility-and-preparation-for-experiments
https://www.benchchem.com/product/b1662966/docs?utm_src=pdf-body#mpi-0441138-solubility-and-preparation-for-experiments
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1662966?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


MPI-0441138 (crystalline solid)

Anhydrous Dimethyl Sulfoxide (DMSO)

Sterile, nuclease-free microcentrifuge tubes

Protocol:

Equilibrate the MPI-0441138 vial to room temperature before opening.

Aseptically weigh the desired amount of MPI-0441138 powder.

Add the appropriate volume of anhydrous DMSO to achieve a stock solution concentration of

10 mM. For example, to prepare a 10 mM stock solution, dissolve 2.998 mg of MPI-0441138
in 1 mL of DMSO.

Vortex the solution until the compound is completely dissolved. Gentle warming (37°C) may

be applied if necessary.

Aliquot the stock solution into smaller volumes to avoid repeated freeze-thaw cycles.

Store the stock solution aliquots at -20°C.

In Vitro Cell-Based Assays
The following is a general protocol for treating adherent cancer cell lines with MPI-0441138 to

assess its effects on cell viability and apoptosis.

Materials:

Cancer cell lines (e.g., T47D, HCT116)

Complete cell culture medium

96-well clear-bottom cell culture plates

MPI-0441138 stock solution (10 mM in DMSO)

Phosphate-Buffered Saline (PBS)
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Cell viability reagent (e.g., CellTiter-Glo®)

Caspase activity assay kit (e.g., Caspase-Glo® 3/7)

Protocol:

Seed cells in a 96-well plate at a density of 5,000-10,000 cells per well in 100 µL of complete

culture medium.

Incubate the plate overnight at 37°C in a humidified incubator with 5% CO₂ to allow for cell

attachment.

Prepare serial dilutions of the MPI-0441138 stock solution in complete culture medium to

achieve the desired final concentrations. The final DMSO concentration should be kept

below 0.1% to avoid solvent-induced cytotoxicity. A vehicle control (medium with 0.1%

DMSO) should be included.

Carefully remove the medium from the wells and add 100 µL of the medium containing the

different concentrations of MPI-0441138 or the vehicle control.

Incubate the plate for the desired treatment duration (e.g., 24, 48, or 72 hours).

For cell viability assessment, follow the manufacturer's instructions for the chosen reagent

(e.g., add CellTiter-Glo® reagent and measure luminescence).

For apoptosis assessment, follow the manufacturer's instructions for the caspase activity

assay kit (e.g., add Caspase-Glo® 3/7 reagent and measure luminescence).

Mechanism of Action: Apoptosis Induction
MPI-0441138 is a potent inducer of apoptosis, a form of programmed cell death.[1] The primary

mechanism involves the activation of caspases, which are key proteases in the apoptotic

signaling cascade. Specifically, treatment with MPI-0441138 leads to the activation of caspase-

3, a critical executioner caspase.[1]
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Caption: Proposed signaling pathway for MPI-0441138-induced apoptosis.

Experimental Workflow
The following diagram illustrates a typical workflow for evaluating the in vitro efficacy of MPI-
0441138.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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